![molecular formula C12H20N4OS2 B2710305 1-Cyclohexyl-3-(5-(propylthio)-1,3,4-thiadiazol-2-yl)urea CAS No. 898436-43-6](/img/structure/B2710305.png)
1-Cyclohexyl-3-(5-(propylthio)-1,3,4-thiadiazol-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Cyclohexyl-3-(5-(propylthio)-1,3,4-thiadiazol-2-yl)urea, also known as CTU, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of agriculture. CTU is a thiadiazole derivative that exhibits promising herbicidal and fungicidal properties. The purpose of
Scientific Research Applications
Synthesis Techniques
Research has developed efficient methods for synthesizing 1,3,4-thiadiazol-2-yl urea derivatives, which are crucial for exploring the compound's potential applications. A study by Li and Chen (2008) introduced a simple and efficient method for synthesizing 1-(substituted)-3-(5-(substituted)-1,3,4-thiadiazol-2-yl) ureas using microwave irradiation, which offers satisfactory yields and shorter reaction times compared to conventional heating methods (Li & Chen, 2008).
Biological Activities
Research has also focused on the biological activities of urea derivatives, exploring their potential as cytokinin-like agents and rooting enhancers. Ricci and Bertoletti (2009) reviewed the cytokinin-like activity of urea derivatives, highlighting compounds such as forchlorofenuron (CPPU) and thidiazuron (TDZ) for their extensive use in in vitro plant morphogenesis studies (Ricci & Bertoletti, 2009). This indicates the compound's relevance in agricultural research, particularly in enhancing plant growth and development.
Agricultural Applications
The application of thiadiazolyl urea derivatives in agriculture, particularly as plant growth regulators, has been a significant area of study. Chen and Wei (2018) discussed the use of thidiazuron (TDZ), a phenyl urea derivative with strong cytokinin-like activity, in the micropropagation of aroid plants. Their research underscores the importance of these compounds in improving the efficiency of plant tissue culture techniques, which are vital for the propagation of ornamental and edible plants (Chen & Wei, 2018).
Chemical Structure and Properties
Studies have also delved into the chemical structure and properties of thiadiazolyl urea derivatives, shedding light on their potential pharmacological applications. For instance, the anti-tumor metastasis and crystal structure of N1-(1,3,4-Thiadiazole-2-yl)-N3-m-chlorobenzoyl-urea were analyzed, revealing its significant reduction in lung metastasis in animal models, which suggests potential applications in cancer treatment (Zou Xia, 2011).
properties
IUPAC Name |
1-cyclohexyl-3-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4OS2/c1-2-8-18-12-16-15-11(19-12)14-10(17)13-9-6-4-3-5-7-9/h9H,2-8H2,1H3,(H2,13,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGVFIWKDVWTEIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(S1)NC(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3-(5-(propylthio)-1,3,4-thiadiazol-2-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.